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Compound of Interest

Compound Name:
3-Chloro-2-fluoro-5-

(trifluoromethyl)benzaldehyde

Cat. No.: B1348975 Get Quote

An In-depth Technical Guide to 3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde

For researchers, scientists, and professionals in drug development, 3-Chloro-2-fluoro-5-
(trifluoromethyl)benzaldehyde is a key building block in organic synthesis. Its distinct

substitution pattern, featuring chloro, fluoro, and trifluoromethyl groups, makes it a valuable

intermediate for creating complex molecules with specific biological activities, particularly in the

pharmaceutical and agrochemical sectors. The presence of the trifluoromethyl group, in

particular, can enhance the reactivity and stability of the molecule in various chemical

reactions.[1]

Physicochemical Properties
The quantitative physicochemical properties of 3-Chloro-2-fluoro-5-
(trifluoromethyl)benzaldehyde are summarized below for easy reference and comparison.
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Property Value Source(s)

IUPAC Name
3-Chloro-2-fluoro-5-

(trifluoromethyl)benzaldehyde
[2]

CAS Number 261763-02-4 [2][3][4]

Molecular Formula C₈H₃ClF₄O [2][4]

Molecular Weight 226.56 g/mol [2][4]

Boiling Point 196 °C

Density 1.54 g/mL at 25 °C

Refractive Index n20/D 1.476

Purity 95-96%

Storage 2-8 °C

Synthesis and Experimental Protocols
While a specific protocol for the synthesis of 3-Chloro-2-fluoro-5-
(trifluoromethyl)benzaldehyde is not readily available in the provided results, a

representative method for a structurally similar compound, 5-chloro-2-

trifluoromethylbenzaldehyde, involves the oxidation of the corresponding alcohol. This process

provides a logical framework for the synthesis of related benzaldehydes.

Representative Synthesis: Oxidation of (5-chloro-2-
trifluoromethylphenyl)methanol[7]
This protocol details the synthesis of 5-chloro-2-trifluoromethylbenzaldehyde from its

corresponding phenylmethanol.

Materials and Reagents:

(5-chloro-2-trifluoromethylphenyl)methanol

Dichloromethane (DCM)
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Pyridinium chlorochromate (PCC)

Diethyl ether

Silica gel

Hexane

Ethyl acetate

Experimental Procedure:

Dissolution: Dissolve (5-chloro-2-trifluoromethylphenyl)methanol (1.66 mmol) in 10 mL of

dichloromethane.

Oxidation: Add pyridinium chlorochromate (3.32 mmol) to the solution.

Reaction: Stir the reaction mixture for 2 hours at room temperature.

Dilution: Upon completion, dilute the solution with diethyl ether and continue stirring for an

additional hour.

Filtration: Filter the mixture to remove insoluble impurities.

Concentration: Concentrate the filtrate to remove the solvent.

Purification: Purify the crude product via silica gel column chromatography, using a 10%

ethyl acetate in hexane solution as the eluent to yield the final product.
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substance process final Start: (5-chloro-2-trifluoromethylphenyl)methanol

Dissolve in Dichloromethane

Add Pyridinium Chlorochromate (PCC)

Stir for 2 hours at RT

Dilute with Diethyl Ether

Filter and Concentrate

Purify via Silica Gel Chromatography

Final Product: 5-chloro-2-trifluoromethylbenzaldehyde

Click to download full resolution via product page

Fig. 1: Workflow for the synthesis of a substituted benzaldehyde.
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Biological Activity and Signaling
Benzaldehyde derivatives are recognized for their wide range of biological activities, including

antimicrobial and fungicidal properties.[5] Research on new benzaldehyde derivatives has

shown potent antiaflatoxigenic activity against fungi such as Aspergillus flavus. This activity is

achieved by downregulating the expression of key regulatory genes involved in the aflatoxin

biosynthetic pathway.

Specifically, certain benzaldehyde compounds have been observed to significantly suppress

the transcription of the aflR, laeA, and veA genes.[5] These genes are crucial global regulators

that control secondary metabolism and development in many Aspergillus species. By inhibiting

these master regulators, the entire downstream pathway for aflatoxin production is effectively

shut down. This mechanism presents a promising avenue for developing new agents to ensure

food and feed safety.

Benzaldehyde Derivative Regulatory Genes
(aflR, laeA, veA)

Inhibits Expression
Aflatoxin Biosynthesis

Activates
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Fig. 2: Inhibitory mechanism of benzaldehyde derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde
IUPAC name]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348975#3-chloro-2-fluoro-5-trifluoromethyl-
benzaldehyde-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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